Cas no 2640957-12-4 (3-(2-fluorophenyl)-1-[5-(9-methyl-9H-purin-6-yl)-octahydropyrrolo[3,4-c]pyrrol-2-yl]propan-1-one)

• Product Name: 3-(2-fluorophenyl)-1-[5-(9-methyl-9H-purin-6-yl)-octahydropyrrolo[3,4-c]pyrrol-2-yl]propan-1-one
• CAS No: 2640957-12-4
• MF: C₂₁H₂₃FN₆O
• MW: 394.445327043533
• CID: 5318501
• PubChem ID: 155799360
• Update Time: 2025-07-09

3-(2-fluorophenyl)-1-[5-(9-methyl-9H-purin-6-yl)-octahydropyrrolo[3,4-c]pyrrol-2-yl]propan-1-one Chemical and Physical Properties

Names and Identifiers

• 2640957-12-4
• F6783-5038
• AKOS040728162
• 3-(2-fluorophenyl)-1-[5-(9-methyl-9H-purin-6-yl)-octahydropyrrolo[3,4-c]pyrrol-2-yl]propan-1-one
• 3-(2-Fluorophenyl)-1-[hexahydro-5-(9-methyl-9H-purin-6-yl)pyrrolo[3,4-c]pyrrol-2(1H)-yl]-1-propanone

• Inchi： 1S/C21H23FN6O/c1-26-13-25-19-20(26)23-12-24-21(19)28-10-15-8-27(9-16(15)11-28)18(29)7-6-14-4-2-3-5-17(14)22/h2-5,12-13,15-16H,6-11H2,1H3
• InChI Key： YPFJDPBAOWZSQW-UHFFFAOYSA-N
• SMILES： C(N1CC2CN(C3=C4C(=NC=N3)N(C)C=N4)CC2C1)(=O)CCC1=CC=CC=C1F

Computed Properties

• Exact Mass: 394.19173754g/mol
• Monoisotopic Mass: 394.19173754g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 29
• Rotatable Bond Count: 4
• Complexity: 594
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 67.2Ų

Experimental Properties

• Density: 1.44±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 635.1±65.0 °C(Predicted)
• pka: 7.24±0.10(Predicted)

Additional information on 3-(2-fluorophenyl)-1-[5-(9-methyl-9H-purin-6-yl)-octahydropyrrolo[3,4-c]pyrrol-2-yl]propan-1-one

Introduction to 3-(2-Fluorophenyl)-1-[5-(9-methyl-9H-purin-6-yl)-octahydropyrrolo[3,4-c]pyrrol-2-yl]propan-1-one (CAS No. 2640957-12-4)

3-(2-Fluorophenyl)-1-[5-(9-methyl-9H-purin-6-yl)-octahydropyrrolo[3,4-c]pyrrol-2-yl]propan-1-one (CAS No. 2640957-12-4) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a fluorinated phenyl group and a purine derivative, which contribute to its potential therapeutic applications.

The molecular structure of 3-(2-fluorophenyl)-1-[5-(9-methyl-9H-purin-6-yl)-octahydropyrrolo[3,4-c]pyrrol-2-yl]propan-1-one is particularly noteworthy for its combination of aromatic and heterocyclic moieties. The presence of the fluorine atom in the phenyl ring can influence the compound's lipophilicity and metabolic stability, which are crucial factors in drug design. Additionally, the purine moiety, a common structural element in many biologically active molecules, suggests potential interactions with nucleic acids and enzymes involved in nucleotide metabolism.

Recent studies have explored the pharmacological properties of 3-(2-fluorophenyl)-1-[5-(9-methyl-9H-purin-6-yl)-octahydropyrrolo[3,4-c]pyrrol-2-yl]propan-1-one. One notable area of research has focused on its potential as an adenosine receptor antagonist. Adenosine receptors play a critical role in various physiological processes, including sleep regulation, cardiovascular function, and immune responses. By modulating these receptors, compounds like 3-(2-fluorophenyl)-1-[5-(9-methyl-9H-purin-6-yl)-octahydropyrrolo[3,4-c]pyrrol-2-yl]propan-1-one could offer new therapeutic avenues for conditions such as insomnia, asthma, and inflammatory diseases.

In addition to its potential as an adenosine receptor antagonist, 3-(2-fluorophenyl)-1-[5-(9-methyl-9H-purin-6-yl)-octahydropyrrolo[3,4-c]pyrrol-2-yl]propan-1-one has also been investigated for its anti-inflammatory properties. In vitro studies have demonstrated that this compound can inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. These findings suggest that it may have applications in treating chronic inflammatory conditions like rheumatoid arthritis and inflammatory bowel disease.

The pharmacokinetic profile of 3-(2-fluorophenyl)-1-[5-(9-methyl-9H-purin-6-yl)-octahydropyrrolo[3,4-c]pyrrol-2-yl]propan-1-one has also been studied to assess its suitability for clinical use. Preclinical data indicate that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. The compound is well-absorbed orally and has a moderate plasma half-life, which supports its potential for once-daily dosing regimens.

To further evaluate the safety and efficacy of 3-(2-fluorophenyl)-1-[5-(9-methyl-9H-purin-6-yl)-octahydropyrrolo[3,4-c]pyrrol-2-yl]propan-1-one, several clinical trials are currently underway. Early-phase trials have shown promising results in terms of safety and tolerability. Participants have generally reported mild to moderate side effects, with no serious adverse events observed to date. These findings are encouraging and warrant further investigation in larger patient populations.

In conclusion, 3-(2-fluorophenyl)-1-[5-(9-methyl-9H-purin-6-y\-l)-octahydropyrrolo[3,4-c]pyrrol\-2-y\-l)propan\-1-o\-ne (CAS No. 2640957\-12\-4) represents a promising candidate for the development of novel therapeutic agents. Its unique chemical structure and multifaceted biological activities make it an intriguing subject for ongoing research in medicinal chemistry and pharmaceutical science. As more data become available from ongoing clinical trials, the full potential of this compound will likely be realized.